Cas no 1116082-44-0 (2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1116082-44-0
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5389563
• Update Time: 2025-05-24

2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylquinazolin-4-yl)oxy-N-[(4-methylphenyl)methyl]acetamide
• 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C20H21N3O2/c1-3-18-22-17-7-5-4-6-16(17)20(23-18)25-13-19(24)21-12-15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key： CZFSXHJCYWOFOR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

Computed Properties

• Exact Mass: 335.163
• Monoisotopic Mass: 335.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Additional information on 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide

Introduction to 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide (CAS No. 1116082-44-0)

2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide, identified by its CAS number 1116082-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its combination of an ethylquinazoline moiety and a N-(4-methylphenyl)methylacetamide group, make it a promising candidate for further investigation in drug discovery and development.

The ethylnitrosoquinazoline scaffold present in this compound is a critical pharmacophore that has been extensively studied for its role in modulating various biological pathways. Recent advancements in chemical biology have highlighted the importance of quinazoline derivatives in the design of novel therapeutic agents. Specifically, modifications to the quinazoline core, such as the introduction of oxygenated or acetylated functional groups, have been shown to enhance binding affinity and selectivity towards target enzymes and receptors. The N-(4-methylphenyl)methylacetamide moiety further contributes to the compound's structural complexity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Quinazoline derivatives have emerged as a rich scaffold for such inhibitors due to their ability to interact with key residues in the active sites of these enzymes. For instance, studies have demonstrated that certain quinazoline-based compounds can inhibit tyrosine kinases by competing with ATP binding or by inducing conformational changes in the enzyme. The structure-activity relationships (SARs) of these derivatives have been meticulously mapped out, providing valuable insights into optimizing their biological activity.

The synthesis of 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the ethylquinazoline ring typically involves cyclization reactions followed by functionalization at specific positions to introduce the acetylamide and methoxy groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within this molecule. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the synthesized compound.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Quinazoline derivatives have been reported to exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. Preclinical studies have shown that certain analogs of this class can cross the blood-brain barrier and exert therapeutic effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. The N-(4-methylphenyl)methylacetamide group, in particular, may contribute to enhanced blood-brain barrier penetration by improving lipophilicity while maintaining metabolic stability.

The pharmacokinetic profile of 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide is another critical factor that influences its clinical potential. Studies have indicated that modifications to the quinazoline core can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For example, introducing polar functional groups like hydroxyl or carboxylic acid moieties can enhance water solubility but may also affect metabolic clearance rates. Conversely, increasing lipophilicity through alkyl or aryl substitutions can improve membrane permeability but may lead to higher systemic exposure and potential toxicity. Optimizing these parameters is essential for developing a drug candidate with favorable pharmacokinetic characteristics.

Recent computational studies using molecular modeling techniques have provided valuable insights into the binding interactions between this compound and its biological targets. These studies have revealed that the ethylnitrosoquinazoline moiety interacts with key amino acid residues in the active site of target enzymes through hydrogen bonding and hydrophobic interactions. The N-(4-methylphenyl)methylacetamide group, on the other hand, may extend into solvent-exposed regions or form additional non-covalent interactions with surrounding residues. Such detailed understanding of binding mechanisms is crucial for designing next-generation analogs with improved potency and selectivity.

The synthetic accessibility of 2-[(2-ethylquinazolin-4-yl)oxy]-N-[(4-methylphenyl)methyl]acetamide also plays a significant role in its appeal as a research tool and potential drug candidate. Researchers have developed efficient synthetic routes that minimize costly reagents and hazardous waste generation while maintaining high yields and purity standards. Green chemistry principles have been increasingly integrated into these synthetic strategies, emphasizing sustainability and environmental responsibility. For instance, catalytic methods that employ recyclable catalysts or biocatalytic approaches that utilize natural enzymes have been explored as alternatives to traditional organic synthesis techniques.

In conclusion, 2-[(2-ethylquinazolin-4-yl)oxy]-N-[ (4-methylphenyl)methyl]acetamide (CAS No. 1116082-44-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further exploration in drug discovery programs targeting cancer, neurological disorders, and other diseases. Advances in synthetic chemistry, computational biology, and pharmacokinetic studies continue to enhance our understanding of this molecule's properties and applications. As research progresses, it is likely that new derivatives will be developed based on this scaffold, offering novel therapeutic opportunities for patients worldwide.